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Compound of Interest

2-Chlorophenyl!
Compound Name:
trifluoromethanesulfonate

CAS No.: 66107-36-6

Cat. No.: B1348845

Get Quote

Chemical Identity & Structural Analysis

The compound consists of an electron-deficient aromatic ring substituted at the ortho position
with a chlorine atom and a trifluoromethanesulfonyloxy group.[1] The bulky triflate group,
combined with the ortho-chloro substituent, introduces steric strain that can influence catalyst
coordination spheres during coupling reactions.[1][3]
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Parameter Data

IUPAC Name 2-Chlorophenyl trifluoromethanesulfonate
Common Name 2-Chlorophenyl triflate

CAS Number 66107-36-6

Molecular Formula C7H4CIF303S

Molecular Weight 260.62 g/mol

SMILES FC(F)(F)S(=0)(=0)OclccceclCl

InChl Key FEHSEZUGDOTYAE-UHFFFAOYSA-N

Physical Properties Matrix

The following data represents the standard physicochemical profile for high-purity (>97%)
research-grade material.

Property Value Condition / Note

Physical State Liquid Clear, colorless to light yellow

@ 33 mmHg (Vacuum

Boiling Point 120 °C S ]

distillation required)
Density 1.52 g/mL @ 20 °C
Refractive Index n20/D 1.46

. ) DCM, THF, Toluene,

Solubility High o

Acetonitrile

Slowly hydrolyzes in water;
Hydrolytic Stability Low to Moderate stable in anhydrous organic

solvents.[1]
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Application Scientist Note: The density of 1.52 g/mL is notably high for an organic liquid, a
characteristic of the trifluoromethyl group.[1] When partitioning in aqueous workups, this
compound will often form the bottom layer, contrary to many common organic layers like ethyl

acetate or ether.[3]

Chemoselectivity & Mechanistic Utility[3][4][6]

The primary utility of 2-chlorophenyl triflate is its ability to direct site-selective cross-coupling.[1]
[3][2] In a palladium-catalyzed cycle, the bond dissociation energy (BDE) and the rate of
oxidative addition follow the order: Ar—I > Ar—-OTf > Ar—Br >> Ar—Cl.[1]

Consequently, 2-chlorophenyl triflate allows for the installation of a carbon nucleophile (via
Suzuki, Sonogashira, or Buchwald-Hartwig coupling) exclusively at the triflate position.[1][3]

Visualizing the Orthogonal Workflow

The following diagram illustrates the logical flow of utilizing this scaffold for sequential
functionalization.

2-Chlorophenyl Triflate Coupling 1: Mild Conditions elective jaryl Coupling 2: Harsh Conditions

(Ar-Cl, Ar-OTf) (Pd(0), R-B(OH)2, < 60°C) (Pd(0), Ligand, > 100°C) Di-functionalized Product

Figure 1: Chemoselective orthogonality allowing sequential functionalization of the aromatic ring.

Click to download full resolution via product page

[2][3]
Experimental Protocols
A. Synthesis of 2-Chlorophenyl Triflate
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Rationale: Commercial supplies can degrade.[3][2] Fresh preparation ensures optimal yield in

sensitive catalytic cycles.[3][2] Reaction Type: Nucleophilic Acyl Substitution (Sulfonylation).[3]
[2]

Reagents:

2-Chlorophenol (1.0 equiv)[1][3][2]

Trifluoromethanesulfonic anhydride (T20) (1.2 equiv)[3][2]

Pyridine (2.0 equiv) or Triethylamine (TEA)[3][2]

Dichloromethane (DCM) (Anhydrous)[3][2]

Step-by-Step Methodology:

Setup: Flame-dry a round-bottom flask and equip with a magnetic stir bar and nitrogen inlet.

Solvation: Dissolve 2-chlorophenol in anhydrous DCM (0.5 M concentration). Cool the
solution to 0 °C (ice bath).

Base Addition: Add Pyridine slowly. The solution may warm slightly; allow to re-equilibrate to
0 °C.

Electrophile Addition: Add Tf20 dropwise via syringe over 20 minutes.

o Critical Control Point: Tf20 is highly electrophilic and fuming.[3][2] Rapid addition causes
exotherms that can darken the reaction and reduce yield.[1][3][2]

Reaction: Stir at 0 °C for 1 hour, then warm to room temperature and stir for 2—4 hours.
Monitor by TLC (SiO2, 10% EtOAc/Hexanes).[3][2] The phenol spot should disappear.[3][2]

Workup: Quench with cold water. Wash the organic layer with 1M HCI (to remove pyridine),
then saturated NaHCOs, and finally brine.[1][3][2]

Purification: Dry over MgSOQea, filter, and concentrate. If the liquid is colored, pass through a
short pad of silica gel (eluting with hexanes/EtOAc).[3][2]
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« Validation: Confirm identity via *H NMR (loss of phenolic OH) and *°F NMR (singlet around
-72 to -74 ppm).[3][2]

B. Handling & Storage

o Storage: Store at 2—8 °C or room temperature in a cool, dark place.

e Moisture Sensitivity: While less sensitive than the anhydride precursor, the triflate ester can
slowly hydrolyze.[3] Store under inert gas (Argon/Nitrogen) for long-term stability.

o Safety: Corrosive and toxic.[3][2][4] Wear chemically resistant gloves (nitrile/neoprene) and
eye protection.[3][2] All operations involving Tf20 must be performed in a fume hood.[3][2]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [2-Chlorophenyl trifluoromethanesulfonate physical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348845/docs#2-chlorophenyl-
trifluoromethanesulfonate-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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